Bucloxic acid

• CAS No.: 32808-51-8
• Product Name: Bucloxic acid
• Molecular Formula: C16H19ClO3
• Molecular Weight: 294.77 g/mol
• IUPAC Name: 4-(3-chloro-4-cyclohexylphenyl)-4-oxobutanoic acid
• Standard InChI: InChI=1S/C16H19ClO3/c17-14-10-12(15(18)8-9-16(19)20)6-7-13(14)11-4-2-1-3-5-11/h6-7,10-11H,1-5,8-9H2,(H,19,20)
• Standard InChIKey: IJTPQQVCKPZIMV-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C2=C(C=C(C=C2)C(=O)CCC(=O)O)Cl
• Canonical SMILES: C1CCC(CC1)C2=C(C=C(C=C2)C(=O)CCC(=O)O)Cl
• Appearance: Solid powder
• Melting Point: 163.0 °C
• Description: Bucloxic acid is a water insoluble anti-inflammatory agent with analgesic & antipyretic properties.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 32808-52-9 (hydrochloride-salt); 32808-53-0 (calcium salt)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-(3-chloro-4-cyclohexylphenyl)-4-oxobutyric acid; 804 CB; 804-CB; bucloxal; bucloxic acid; bucloxic acid, calcium salt; bucloxic acid, sodium salt; Esfa
• Reference: 1: Magous R, Bali JP, Escale R, Girard JP, Rechencq E, Rossi JC. Evidence for the existence of high affinity binding sites for indomethacin on human blood platelets. Mol Pharmacol. 1986 Jan;29(1):39-44. PubMed PMID: 3945226.; 2: Paolaggi JB. [New non-steroidal anti-inflammatory agents]. Rev Prat. 1980 Apr 21;30(23):1525-30, 1533. French. PubMed PMID: 7189898.; 3: Deidier CM, Schuhl JF. [Bucloxic acid in plastic surgery]. Ann Chir Plast. 1975;20(3-4):343-5. French. PubMed PMID: 1211844.; 4: Lagrue G, Masbernard A, Giudicelli C, Hirbec G. Use of a new anti-inflammatory agent, bucloxic acid, in the treatment of chronic glomerular nephropathies. Arzneimittelforschung. 1974 Sep;24(9A SUPPL):1434-9. PubMed PMID: 4614821.; 5: Mazué G, Vindel JA, Landsmann F, Brunaud M. Study of possible mutagenicity of bucloxic acid (804 CB). Arzneimittelforschung. 1974 Sep;24(9A SUPPL):1422-5. PubMed PMID: 4614818.; 6: Mazué G, Landsmann F, Brunaud M. Study of possible teratogenicity of bucloxic acid (804 CB). Arzneimittelforschung. 1974 Sep;24(9A SUPPL):1413-22. PubMed PMID: 4480071.; 7: Mazué G, Vallée E, Genet P, Navarro J, Brunaud M. Toxicological studies of bucloxic acid (804 CB). Arzneimittelforschung. 1974 Sep;24(9A SUPPL):1398-413. PubMed PMID: 4480070.; 8: Chasseaud LF, Fry BJ, Gros PM. Metabolic and pharmacokinetic study of bucloxic acid. II. Pharmacokinetic study in the baboon. Arzneimittelforschung. 1974 Sep;24(9A SUPPL):1390-7. PubMed PMID: 4480069.; 9: Gros PM, Davi HJ, Chasseaud LF, Hawkins DR. Metabolic and pharmacokinetic study of bucloxic acid. I. Isolation and identification of the main excretion products in animals and in man. Arzneimittelforschung. 1974 Sep;24(9A SUPPL):1385-90. PubMed PMID: 4480068.; 10: Navarro J, Stoliaroff M, Savy JM, Berny C, Brunaud M. [Pharmacologic properties of a new, nonsteroidal anti-inflammatory agent, bucloxic acid (804 CB)]. Arzneimittelforschung. 1974 Sep;24(9A SUPPL):1368-78. French. PubMed PMID: 4480066.; 11: Krausz F, Breliere JC, Vaillant J, Brunaud M, Navarro J. [A new nonsteroidal anti-inflammatory agent: bucloxic acid (804 CB)]. Arzneimittelforschung. 1974 Sep;24(9A SUPPL):1364-7. French. PubMed PMID: 4480065.; 12: Brunard M. [Introduction: Esfar (bucloxic acid, 804 CB)]. Arzneimittelforschung. 1974 Sep;24(9A SUPPL):1359. French. PubMed PMID: 4480063.
• PubChem Compound: 93159
• Last Modified: Nov 11 2021